Cas no 78892-77-0 (Methanone,1H-imidazol-5-yl(4-methylphenyl)-)

Methanone,1H-imidazol-5-yl(4-methylphenyl)- structure
78892-77-0 structure
Product Name:Methanone,1H-imidazol-5-yl(4-methylphenyl)-
CAS No:78892-77-0
MF:C11H10N2O
MW:186.20990228653
CID:562517
PubChem ID:4314124
Update Time:2025-04-19

Methanone,1H-imidazol-5-yl(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,1H-imidazol-5-yl(4-methylphenyl)-
    • (1H-IMIDAZOL-4-YL)-P-TOLYL-METHANONE
    • 4-CPI
    • 4-p-Chlorophenylimidazole
    • AKOS006274257
    • FT-0691076
    • 78892-77-0
    • 1H-imidazol-5-yl-(4-methylphenyl)methanone
    • (1H-Imidazol-4-yl)(p-tolyl)methanone
    • SCHEMBL11051578
    • Inchi: 1S/C11H10N2O/c1-8-2-4-9(5-3-8)11(14)10-6-12-7-13-10/h2-7H,1H3,(H,12,13)
    • InChI Key: JJACNNVFZULNKR-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN=CN1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75000
  • LogP: 1.94910
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